3-Pyrroline
3-Pyrroline
Various 3-pyrrolines (2,5-dihydropyrroles) have been synthesized by two-step reaction sequence of alkylation/alkylidene carbene CH-insertion reaction. Synthesis of 3-pyrroline has been reported by employing cis-1,4-dichloro-2-butene as starting reagent.
3-Pyrroline is a heterocyclic building block. The excited state dynamics of 3-pyrroline by Hamiltonian model based on the vibronic coupling model has been investigated. Trifluoromethylated azomethine ylide is reported as precursor for the synthesis of 3-pyrroline building blocks. 3-Pyrrolines are reported as highly useful intermediates for the synthesis of functionalized pyrrolines, pyrrolidines and other natural products. Preparation of 3-pyrroline(2,5-dihydro-1H-pyrrole) from (Z)-1,4-dichloro-2-butene, via Delépine Reaction has been reported. It is formed as intermediate in the synthesis of N-(tert-butyloxycarbonyl)-3-pyrroline. Reaction of Me3Al and Me3Ga with 3-pyrroline is reported.
3-pyrroline is a pyrroline.
3-Pyrroline is a heterocyclic building block. The excited state dynamics of 3-pyrroline by Hamiltonian model based on the vibronic coupling model has been investigated. Trifluoromethylated azomethine ylide is reported as precursor for the synthesis of 3-pyrroline building blocks. 3-Pyrrolines are reported as highly useful intermediates for the synthesis of functionalized pyrrolines, pyrrolidines and other natural products. Preparation of 3-pyrroline(2,5-dihydro-1H-pyrrole) from (Z)-1,4-dichloro-2-butene, via Delépine Reaction has been reported. It is formed as intermediate in the synthesis of N-(tert-butyloxycarbonyl)-3-pyrroline. Reaction of Me3Al and Me3Ga with 3-pyrroline is reported.
3-pyrroline is a pyrroline.
Brand Name:
Vulcanchem
CAS No.:
109-96-6
VCID:
VC21023532
InChI:
InChI=1S/C4H7N/c1-2-4-5-3-1/h1-2,5H,3-4H2
SMILES:
C1C=CCN1
Molecular Formula:
C4H7N
Molecular Weight:
69.11 g/mol
3-Pyrroline
CAS No.: 109-96-6
Cat. No.: VC21023532
Molecular Formula: C4H7N
Molecular Weight: 69.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Various 3-pyrrolines (2,5-dihydropyrroles) have been synthesized by two-step reaction sequence of alkylation/alkylidene carbene CH-insertion reaction. Synthesis of 3-pyrroline has been reported by employing cis-1,4-dichloro-2-butene as starting reagent. 3-Pyrroline is a heterocyclic building block. The excited state dynamics of 3-pyrroline by Hamiltonian model based on the vibronic coupling model has been investigated. Trifluoromethylated azomethine ylide is reported as precursor for the synthesis of 3-pyrroline building blocks. 3-Pyrrolines are reported as highly useful intermediates for the synthesis of functionalized pyrrolines, pyrrolidines and other natural products. Preparation of 3-pyrroline(2,5-dihydro-1H-pyrrole) from (Z)-1,4-dichloro-2-butene, via Delépine Reaction has been reported. It is formed as intermediate in the synthesis of N-(tert-butyloxycarbonyl)-3-pyrroline. Reaction of Me3Al and Me3Ga with 3-pyrroline is reported. 3-pyrroline is a pyrroline. |
|---|---|
| CAS No. | 109-96-6 |
| Molecular Formula | C4H7N |
| Molecular Weight | 69.11 g/mol |
| IUPAC Name | 2,5-dihydro-1H-pyrrole |
| Standard InChI | InChI=1S/C4H7N/c1-2-4-5-3-1/h1-2,5H,3-4H2 |
| Standard InChI Key | JVQIKJMSUIMUDI-UHFFFAOYSA-N |
| SMILES | C1C=CCN1 |
| Canonical SMILES | C1C=CCN1 |
| Boiling Point | 90.5 °C |
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